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Compound of Interest

Compound Name: 5-Tert-butylnonan-5-ol

Cat. No.: B15489656 Get Quote

Despite a comprehensive review of scientific databases and chemical literature, there is no

evidence to support the use of 5-tert-butylnonan-5-ol as a chiral auxiliary in asymmetric

synthesis. Application notes, experimental protocols, and quantitative data regarding its efficacy

in this role are not available.

Chiral auxiliaries are essential tools in modern organic chemistry, enabling the synthesis of

single enantiomers of chiral molecules.[1][2] These compounds are themselves chiral and are

temporarily incorporated into a prochiral substrate to direct a subsequent chemical

transformation, leading to the preferential formation of one diastereomer.[1] After the desired

stereocenter is established, the auxiliary is removed and can often be recovered for reuse.

Well-established chiral auxiliaries include compounds such as Evans' oxazolidinones,

pseudoephedrine, and Ellman's tert-butanesulfinamide.[1] These molecules have been

extensively studied and their applications are well-documented, with detailed protocols and

predictable stereochemical outcomes for a wide range of reactions.

The defining characteristic of a successful chiral auxiliary is its ability to create a sterically

and/or electronically biased environment around the reacting center, thereby favoring the

approach of reagents from a specific direction. While bulky tertiary alcohols can be important

structural motifs in chiral ligands and catalysts for asymmetric synthesis, their direct application

as removable chiral auxiliaries is less common.

A thorough search for the application of 5-tert-butylnonan-5-ol as a chiral auxiliary did not

yield any specific examples, reaction protocols, or data on diastereomeric or enantiomeric
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excesses. The scientific literature does not contain reports of its attachment to substrates, its

use in directing stereoselective reactions, or its subsequent cleavage.

Therefore, it must be concluded that 5-tert-butylnonan-5-ol is not a recognized or

documented chiral auxiliary. Researchers and drug development professionals seeking to

perform asymmetric synthesis should consult the extensive literature on established and

reliable chiral auxiliaries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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